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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B080745

An In-depth Technical Guide to C.I. Solvent
Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Solvent Yellow 176, a quinoline-based dye, is a compound of significant interest in both
industrial and, increasingly, toxicological and pharmacological research. Primarily utilized for its
vibrant yellow hue and stability in coloring plastics and synthetic fibers, recent studies have
illuminated its potent interaction with the Aryl Hydrocarbon Receptor (AhR), a key regulator of
cellular metabolism and response to environmental stimuli. This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
biological activity of C.I. Solvent Yellow 176, with a focus on its role as an AhR agonist.
Detailed experimental protocols for its synthesis and for quantifying its biological activity are
provided to facilitate further research and application in relevant fields.

Chemical Structure and Identification

C.l. Solvent Yellow 176 is a quinophthalone dye, characterized by a quinoline core structure. Its
systematic IUPAC name is 2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-dione.
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Identifier Value

Common Name C.l. Solvent Yellow 176

C.I. 47023, Disperse Yellow 64, Transparent

Synonyms Yellow 3GL
CAS Number 10319-14-9
Molecular Formula C1sH10BrNOs
Molecular Weight 368.18 g/mol

_ 2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-
Chemical Structure di
ione

Physicochemical Properties

C.l. Solvent Yellow 176 is a reddish-yellow to orange powder with good thermal stability and
lightfastness, making it suitable for high-temperature applications such as coloring engineering
plastics.[1][2]

Property Value

Appearance Reddish-yellow powder
Melting Point 218°C

Heat Resistance 260-280°C
Lightfastness (in PS) 7 (on a scale of 1-8)

Soluble in acetone, pyridine, and sulfuric acid;

Solubility sparingly soluble in ethanol; insoluble in water.

[3]

Maximum Absorption (Amax) 420 nm

Biological Activity: Aryl Hydrocarbon Receptor
(AhR) Agonism
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Recent research has identified C.I. Solvent Yellow 176 (also referred to as Disperse Yellow 64)
as a potent, transient agonist of the Aryl Hydrocarbon Receptor (AhR).[4][5] The AhR is a
ligand-activated transcription factor that plays a crucial role in regulating the expression of
genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1Al).

[4]

Signaling Pathway

Upon binding to a ligand like Solvent Yellow 176, the cytosolic AhR dissociates from its
chaperone proteins (e.g., Hsp90), translocates to the nucleus, and forms a heterodimer with
the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences
known as Dioxin Response Elements (DRES) in the promoter regions of target genes, initiating
their transcription.[6] This activity has toxicological implications, as sustained AhR activation is
linked to various adverse health effects. Furthermore, studies have shown that AhR activation
by quinoline dyes like Solvent Yellow 176 can inhibit Estrogen Receptor (ER) signaling in an
AhR-dependent manner, highlighting potential endocrine-disrupting effects.[4][5]
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Canonical AhR signaling pathway activated by Solvent Yellow 176.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b080745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols
Synthesis of C.l. Solvent Yellow 176

Traditional Method: The conventional synthesis involves the condensation of 4-bromo-2-
methylquinolin-3-ol with phthalic anhydride.[7]

Modern, Greener Method: A patented innovation avoids the use of hazardous elemental
bromine by generating it in situ. This method utilizes hydrobromic acid (HBr) and ozone (O3).[6]
While the full patent details are proprietary, the general workflow is as follows:

Start Materials:
- 2-Methylquinolin-3-ol

- Phthalic Anhydride
- Hydrobromic Acid (HBr)
- Ozone (0O3)

In Situ Bromination:
React 2-methylquinolin-3-ol with HBr and O3 to form 4-bromo-2-methylquinolin-3-ol.

!

Condensation Reaction:
Condense the brominated intermediate with phthalic anhydride.

|

Purification:
Purify the crude product via recrystallization or chromatography.

Final Product:
C.l. Solvent Yellow 176

Click to download full resolution via product page

Logical workflow for the modern synthesis of C.I. Solvent Yellow 176.

AhR Activation Luciferase Reporter Assay
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This protocol describes a cell-based assay to quantify the agonistic activity of C.I. Solvent
Yellow 176 on the Aryl Hydrocarbon Receptor. The assay utilizes a cell line engineered to
express a luciferase reporter gene under the control of Dioxin Response Elements (DRES).

Materials:

e Cell Line: HepG2 or MCF7 cells stably transfected with a DRE-luciferase reporter plasmid.
e Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.
e Test Compound: C.I. Solvent Yellow 176 dissolved in DMSO to create a stock solution.

» Positive Control: 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD).

e Vehicle Control: DMSO.

o Assay Plate: 96-well white, clear-bottom cell culture plates.

» Luciferase Assay Reagent. Commercially available kit (e.g., Promega’'s ONE-Glo™ or Dual-
Luciferase® Reporter Assay System).

e Luminometer: Plate-reading luminometer.
Procedure:
e Cell Seeding:

o Culture cells to approximately 80% confluency.

o Trypsinize, count, and seed the cells into a 96-well plate at a density of 10,000-20,000
cells per well in 100 pL of culture medium.

o Incubate for 24 hours at 37°C, 5% CO:a.
e Compound Treatment:

o Prepare serial dilutions of C.l. Solvent Yellow 176 and the positive control (TCDD) in
culture medium. The final DMSO concentration should not exceed 0.1%.
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o Remove the medium from the cells and add 100 pL of the prepared compound dilutions,
positive control, and vehicle control to the respective wells.

o Incubate for 18-24 hours at 37°C, 5% CO:a-.

e Luciferase Assay:

[e]

Remove the plate from the incubator and allow it to equilibrate to room temperature.

o

Prepare the luciferase assay reagent according to the manufacturer's instructions.

[¢]

Add the reagent to each well (typically 100 pL).

[e]

Incubate for 10-15 minutes at room temperature to allow for cell lysis and the luciferase
reaction to stabilize.

o Data Acquisition and Analysis:

[e]

Measure the luminescence of each well using a plate-reading luminometer.
o Normalize the data by subtracting the background luminescence (from wells with no cells).

o Calculate the fold induction by dividing the luminescence of the treated wells by the
average luminescence of the vehicle control wells.

o Plot the fold induction against the log of the compound concentration to generate a dose-
response curve and determine the ECso value.
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Day 1: Cell Seeding
Seed DRE-luciferase reporter cells in a 96-well plate.

Incubate for 24h
(37°C, 5% CO2)

Day 2: Compound Treatment
Add serial dilutions of Solvent Yellow 176, positive control (TCDD), and vehicle (DMSO).

Incubate for 18-24h
(37°C, 5% CO2)

!

Day 3: Luciferase Assay
Equilibrate to RT, add luciferase reagent.

!

Measure Luminescence
Use a plate-reading luminometer.
Data Analysis
Calculate fold induction and determine EC50.

Click to download full resolution via product page

Experimental workflow for the AhR activation luciferase reporter assay.

Applications
Industrial Applications

The primary application of C.I. Solvent Yellow 176 is in the coloration of various plastics and
polymers due to its excellent heat stability and lightfastness.[1] It is suitable for:
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e Engineering Plastics: Polystyrene (PS), Polycarbonate (PC), ABS, PMMA, and SAN.[8]
e Fibers: Pre-coloring of polyester (PET) fibers.[1]

o Other: Inks and other industrial applications requiring a stable yellow colorant.

Research and Drug Development Applications

Given its demonstrated activity as a potent AhR agonist, C.l. Solvent Yellow 176 serves as a
valuable research tool for:

o Toxicology: Studying the mechanisms of AhR-mediated toxicity and endocrine disruption.

o Drug Discovery: Acting as a reference compound or a starting point for the development of
selective AhR modulators (SAhRMs), which have therapeutic potential in immunology and
oncology.

e Environmental Science: Serving as an analytical standard for detecting and quantifying dye
contamination in wastewater and its environmental impact.[6]

Safety and Handling

Toxicological Information:
e Acute Oral Toxicity: LDso (Rat): 8200 mg/kg.[9]

o Health Concerns: As an AhR agonist, there are potential toxicological concerns related to its
ability to disrupt AhR/ER signaling pathways.[4]

Handling Precautions:
o Use appropriate personal protective equipment (PPE), including gloves and safety glasses.
» Avoid inhalation of dust by working in a well-ventilated area or using respiratory protection.

e Store in a cool, dry place away from incompatible materials.

Conclusion
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C.l. Solvent Yellow 176 is a multifaceted compound with established industrial utility and
emerging biological significance. Its robust physicochemical properties make it an ideal
colorant for plastics and textiles. However, its potent agonism of the Aryl Hydrocarbon Receptor
presents both a toxicological concern and an opportunity for research into AhR-mediated
signaling pathways. The detailed protocols provided in this guide offer a framework for
researchers and drug development professionals to further investigate the properties and
applications of this intriguing quinoline dye. Further studies are warranted to fully elucidate its
toxicological profile and explore its potential as a chemical probe or therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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